Cas no 2227915-99-1 (rac-(1R,3R)-3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine)

Technical Introduction: rac-(1R,3R)-3-[3-(Difluoromethoxy)phenyl]-2,2-dimethylcyclopropylmethanamine is a chiral cyclopropane derivative featuring a difluoromethoxy-substituted aromatic ring. Its rigid cyclopropyl core and stereospecific configuration contribute to enhanced metabolic stability and selective binding properties, making it valuable in medicinal chemistry and pharmaceutical research. The difluoromethoxy group improves lipophilicity and bioavailability, while the dimethylcyclopropane scaffold offers structural constraint for targeted interactions. This compound is particularly relevant in the development of bioactive molecules, serving as a key intermediate or pharmacophore in CNS-targeted therapies or enzyme modulation. Its well-defined stereochemistry ensures reproducibility in synthetic applications. Suitable for research use under controlled conditions.
rac-(1R,3R)-3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine structure
2227915-99-1 structure
Product Name:rac-(1R,3R)-3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine
CAS No:2227915-99-1
MF:C13H17F2NO
MW:241.276990652084
CID:6529291
PubChem ID:165700153
Update Time:2025-05-25

rac-(1R,3R)-3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine
    • EN300-1954993
    • 2227915-99-1
    • rac-[(1R,3R)-3-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropyl]methanamine
    • Inchi: 1S/C13H17F2NO/c1-13(2)10(7-16)11(13)8-4-3-5-9(6-8)17-12(14)15/h3-6,10-12H,7,16H2,1-2H3/t10-,11-/m0/s1
    • InChI Key: TYLVCPVJKATEOS-QWRGUYRKSA-N
    • SMILES: FC(OC1=CC=CC(=C1)[C@H]1[C@H](CN)C1(C)C)F

Computed Properties

  • Exact Mass: 241.12782049g/mol
  • Monoisotopic Mass: 241.12782049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.2Ų

rac-(1R,3R)-3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine Pricemore >>

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Additional information on rac-(1R,3R)-3-3-(difluoromethoxy)phenyl-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-[3-(Difluoromethoxy)phenyl]-2,2-dimethylcyclopropylmethanamine (CAS No. 2227915-99-1)

The compound rac-(1R,3R)-3-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropylmethanamine (CAS No. 2227915-99-1) is a cyclopropylmethanamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy group and dimethylcyclopropyl moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethoxy group in rac-(1R,3R)-3-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropylmethanamine aligns with this trend, as fluorination often improves drug-like properties. This compound is frequently discussed in forums and publications focusing on medicinal chemistry and structure-activity relationships (SAR), making it a hot topic among researchers.

One of the most searched questions related to this compound is: "What are the synthetic routes for rac-(1R,3R)-3-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropylmethanamine?" Synthetic methodologies typically involve multi-step processes, including cyclopropanation and selective fluorination. Advanced techniques like asymmetric synthesis and catalysis are often employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications.

Another area of interest is the compound's potential as a bioisostere for existing drug molecules. Bioisosteric replacement strategies are widely used in drug design to optimize pharmacokinetic properties. The cyclopropylmethanamine scaffold, combined with the difluoromethoxy substituent, offers a versatile platform for such modifications. This has led to increased attention from the drug discovery community, particularly in the development of novel therapeutics for neurodegenerative diseases.

From an industrial perspective, rac-(1R,3R)-3-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropylmethanamine is also being evaluated for its applications in agrochemicals. Fluorinated compounds are known for their pesticidal and herbicidal activities, and this molecule's structural attributes make it a candidate for further investigation. Researchers are particularly interested in its environmental fate and degradation pathways, which are critical for regulatory approval.

In summary, rac-(1R,3R)-3-[3-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropylmethanamine (CAS No. 2227915-99-1) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential for drug optimization continue to drive research interest, making it a focal point in modern chemical innovation.

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